Cas no 1806889-46-2 (6-Cyano-3-(difluoromethyl)-4-nitropyridine-2-methanol)

• Product Name: 6-Cyano-3-(difluoromethyl)-4-nitropyridine-2-methanol
• CAS No: 1806889-46-2
• MF: C₈H₅F₂N₃O₃
• MW: 229.140408277512
• CID: 4806961
• Update Time: 2025-07-18

6-Cyano-3-(difluoromethyl)-4-nitropyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3-(difluoromethyl)-4-nitropyridine-2-methanol

• Inchi： 1S/C8H5F2N3O3/c9-8(10)7-5(3-14)12-4(2-11)1-6(7)13(15)16/h1,8,14H,3H2
• InChI Key： ZJTYEMRHQYDFDW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C#N)N=C1CO)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 0.5
• Topological Polar Surface Area: 103

Additional information on 6-Cyano-3-(difluoromethyl)-4-nitropyridine-2-methanol

Comprehensive Overview of 6-Cyano-3-(difluoromethyl)-4-nitropyridine-2-methanol (CAS No. 1806889-46-2)

6-Cyano-3-(difluoromethyl)-4-nitropyridine-2-methanol (CAS No. 1806889-46-2) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a cyano group, a difluoromethyl moiety, and a nitro substituent, which contribute to its reactivity and versatility. The presence of a methanol group at the 2-position further enhances its applicability in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential role in developing novel small-molecule inhibitors and bioactive intermediates.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their utility in drug discovery and material science. The difluoromethyl group in 6-Cyano-3-(difluoromethyl)-4-nitropyridine-2-methanol is particularly noteworthy, as fluorinated compounds often exhibit improved metabolic stability and bioavailability. This aligns with the growing trend of fluorine incorporation in medicinal chemistry, a topic frequently searched in academic and industrial circles. Additionally, the nitro group offers opportunities for further functionalization, making this compound a valuable building block for heterocyclic synthesis.

The synthesis and applications of 6-Cyano-3-(difluoromethyl)-4-nitropyridine-2-methanol are often discussed in the context of green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly practices, researchers are exploring catalytic methods and solvent-free reactions to optimize the production of such compounds. This aligns with popular search queries like "eco-friendly synthesis of nitropyridines" and "sustainable fluorination techniques." The compound's potential in crop protection and agrochemical development also resonates with current interest in precision agriculture and pest resistance management.

From a structural perspective, the 6-Cyano-3-(difluoromethyl)-4-nitropyridine-2-methanol scaffold offers intriguing possibilities for molecular docking and structure-activity relationship (SAR) studies. Computational chemists frequently investigate such frameworks to predict binding affinities and optimize lead compounds. This ties into the broader trend of AI-driven drug design, a hot topic in pharmaceutical research. The compound's electron-withdrawing and hydrogen-bonding capabilities make it a candidate for targeting enzymes and receptors involved in various diseases.

In summary, 6-Cyano-3-(difluoromethyl)-4-nitropyridine-2-methanol (CAS No. 1806889-46-2) represents a multifaceted tool for modern chemical research. Its unique structure and functional groups align with contemporary interests in fluorine chemistry, sustainable synthesis, and drug discovery. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing heterocyclic chemistry and materials science.